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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B564651

An In-depth Technical Guide to N4-
Acetylsulfamethoxazole-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of N4-Acetylsulfamethoxazole-d4, a deuterated metabolite of the antibiotic
sulfamethoxazole. This document is intended to serve as a valuable resource for researchers
and professionals engaged in drug development and metabolic studies.

Core Physical and Chemical Properties

N4-Acetylsulfamethoxazole-d4 is the N-acetylated metabolite of sulfamethoxazole in which
four hydrogen atoms on the benzene ring have been replaced by deuterium. This isotopic
labeling makes it an ideal internal standard for mass spectrometry-based quantification of its
non-deuterated analogue.

Quantitative Data Summary

The key physical and chemical properties of N4-Acetylsulfamethoxazole-d4 are summarized
in the tables below.
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Identifier Value Source
N-[2,3,5,6-tetradeuterio-4-[(5-
IUPAC Name methyl-1,2-oxazol-3- [1]
yl)sulfamoyl]phenyl]acetamide
CAS Number 1215530-54-3 [2]
Molecular Formula C12HoD4N304S [3]
Molecular Weight 299.34 g/mol [1112]
Monoisotopic Mass 299.08778406 Da [1]
Appearance Light brown to brown solid [3]
Property Value Notes
Data for non-deuterated N4-
Acetylsulfamethoxazole. The
Melting Point 222°C (decomposes) melting point of the d4
analogue is expected to be
very similar.
- Soluble in DMSO and
Solubility _ [4]
Methanol (slightly).
Store at -20°C under an inert
Storage [31[4]
atmosphere.
Purity >98% (HPLC) [5]

Metabolic Pathway of Sulfamethoxazole

N4-Acetylsulfamethoxazole-d4 is a direct metabolite of Sulfamethoxazole-d4. The metabolic

pathway primarily involves N-acetylation. The diagram below illustrates the metabolic

conversion of sulfamethoxazole to N4-acetylsulfamethoxazole.
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Metabolic Pathway of Sulfamethoxazole
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Caption: Metabolic conversion of Sulfamethoxazole.

Experimental Protocols
Quantification of Sulfamethoxazole using N4-
Acetylsulfamethoxazole-d4 by LC-MS/MS

This section outlines a general experimental protocol for the quantification of sulfamethoxazole
in biological matrices, such as serum or plasma, using N4-Acetylsulfamethoxazole-d4 as an
internal standard. This method is based on common practices in bioanalytical chemistry.[6][7]

1. Preparation of Stock Solutions and Standards:

o Prepare a stock solution of sulfamethoxazole and N4-Acetylsulfamethoxazole-d4 in
methanol at a concentration of 1 mg/mL.

» Prepare a series of working standard solutions of sulfamethoxazole by serially diluting the
stock solution with a 50:50 mixture of methanol and water.

o Prepare a working internal standard solution of N4-Acetylsulfamethoxazole-d4 at a
suitable concentration (e.g., 100 ng/mL) in the same diluent.

2. Sample Preparation (Protein Precipitation):

e To 100 pL of the biological sample (plasma, serum), add 20 uL of the internal standard
working solution.
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Add 300 pL of acetonitrile to precipitate proteins.
Vortex the mixture for 1 minute.
Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.
. LC-MS/MS Conditions:

Chromatographic Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 pm
particle size).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).
Flow Rate: 0.4 mL/min.

Injection Volume: 10 pL.

Mass Spectrometry: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source in positive ion mode.

MRM Transitions: Monitor the specific precursor to product ion transitions for both
sulfamethoxazole and N4-Acetylsulfamethoxazole-d4.

. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of sulfamethoxazole to N4-
Acetylsulfamethoxazole-d4 against the concentration of the sulfamethoxazole standards.

Determine the concentration of sulfamethoxazole in the unknown samples by interpolating
their peak area ratios from the calibration curve.
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Experimental Workflow for Sulfamethoxazole Quantification
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Caption: LC-MS/MS experimental workflow.
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Conclusion

N4-Acetylsulfamethoxazole-d4 is a critical analytical tool for the accurate quantification of
sulfamethoxazole in various biological matrices. Its physical and chemical properties are well-
characterized, making it a reliable internal standard. The provided metabolic pathway and
experimental workflow offer a foundational understanding for researchers in the field of drug
metabolism and pharmacokinetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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